5,6-dimethyl-3-(3-methylphenyl)-2-[(2-phenylethyl)sulfanyl]thieno[2,3-d]pyrimidin-4(3H)-one

• Molecular Formula: C23H22N2OS2
• Molecular Weight: 406.6 g/mol
• IUPAC Name: 5,6-dimethyl-3-(3-methylphenyl)-2-(2-phenylethylsulfanyl)thieno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C23H22N2OS2/c1-15-8-7-11-19(14-15)25-22(26)20-16(2)17(3)28-21(20)24-23(25)27-13-12-18-9-5-4-6-10-18/h4-11,14H,12-13H2,1-3H3
• InChI Key: OSUFVERQTIGQRH-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)N2C(=O)C3=C(N=C2SCCC4=CC=CC=C4)SC(=C3C)C

Description

5,6-dimethyl-3-(3-methylphenyl)-2-[(2-phenylethyl)sulfanyl]thieno[2,3-d]pyrimidin-4(3H)-one is a novel compound that has gained attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of thienopyrimidines, which have been extensively studied for their pharmacological activities.

Mechanism of Action

The mechanism of action of 5,6-dimethyl-3-(3-methylphenyl)-2-[(2-phenylethyl)sulfanyl]thieno[2,3-d]pyrimidin-4(3H)-one is not fully understood. However, it has been proposed that the compound exerts its anticancer activity by inhibiting the proliferation of cancer cells and inducing apoptosis. The compound has also been shown to inhibit the activity of topoisomerase II, which is an enzyme involved in DNA replication and repair. The anti-inflammatory and antioxidant activities of the compound may be attributed to its ability to modulate the expression of inflammatory cytokines and reduce oxidative stress.
Biochemical and Physiological Effects:
5,6-dimethyl-3-(3-methylphenyl)-2-[(2-phenylethyl)sulfanyl]thieno[2,3-d]pyrimidin-4(3H)-one has been shown to have several biochemical and physiological effects. The compound has been reported to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. It has also been shown to reduce the levels of pro-inflammatory cytokines and oxidative stress markers in animal models. The compound has been found to be well-tolerated in preclinical studies, with no significant toxicity observed.

Advantages and Limitations for Lab Experiments

The advantages of using 5,6-dimethyl-3-(3-methylphenyl)-2-[(2-phenylethyl)sulfanyl]thieno[2,3-d]pyrimidin-4(3H)-one in lab experiments include its potential as an anticancer agent and its anti-inflammatory and antioxidant activities. The compound has been shown to be well-tolerated in preclinical studies, which makes it a promising candidate for further development. However, the limitations of using this compound in lab experiments include the lack of understanding of its mechanism of action and the need for further studies to determine its efficacy and safety in humans.

Future Directions

There are several future directions for the study of 5,6-dimethyl-3-(3-methylphenyl)-2-[(2-phenylethyl)sulfanyl]thieno[2,3-d]pyrimidin-4(3H)-one. These include:
1. Further studies to determine the mechanism of action of the compound.
2. Studies to determine the efficacy and safety of the compound in humans.
3. Development of novel formulations of the compound for improved delivery and efficacy.
4. Studies to determine the potential of the compound as a therapeutic agent for other diseases, such as inflammatory disorders and neurodegenerative diseases.
5. Studies to determine the potential of the compound as a chemopreventive agent.
In conclusion, 5,6-dimethyl-3-(3-methylphenyl)-2-[(2-phenylethyl)sulfanyl]thieno[2,3-d]pyrimidin-4(3H)-one is a novel compound that has shown promising results in preclinical studies as an anticancer agent. The compound has also been studied for its anti-inflammatory and antioxidant activities. However, further studies are needed to determine its mechanism of action, efficacy, and safety in humans. The compound has potential for further development as a therapeutic agent for cancer and other diseases.

Synthesis Methods

The synthesis of 5,6-dimethyl-3-(3-methylphenyl)-2-[(2-phenylethyl)sulfanyl]thieno[2,3-d]pyrimidin-4(3H)-one has been reported in the literature. The synthesis involves the reaction of 2-[(2-phenylethyl)sulfanyl]-3-(3-methylphenyl)acrylonitrile with 2,3-dichloroquinoxaline in the presence of potassium tert-butoxide to yield the thienopyrimidine compound. The reaction is carried out under reflux conditions in dimethylformamide as the solvent. The product is obtained in good yield and high purity.

Scientific Research Applications

5,6-dimethyl-3-(3-methylphenyl)-2-[(2-phenylethyl)sulfanyl]thieno[2,3-d]pyrimidin-4(3H)-one has been studied for its potential therapeutic applications. The compound has shown promising results in preclinical studies as an anticancer agent. It has been reported to inhibit the growth of cancer cells in vitro and in vivo. The compound has also been studied for its anti-inflammatory and antioxidant activities. It has been shown to reduce the levels of pro-inflammatory cytokines and oxidative stress markers in animal models.